Methyl 3,3-dimethoxycyclobutane-1-carboxylate

• IUPAC Name: methyl 3,3-dimethoxycyclobutane-1-carboxylate
• InChI: InChI=1S/C8H14O4/c1-10-7(9)6-4-8(5-6,11-2)12-3/h6H,4-5H2,1-3H3
• InChI Key: CHNARWNKXNPXOU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(C1)(OC)OC
• Molecular Formula: C8H14O4
• DSSTOX Substance ID: DTXSID00440664
• Molecular Weight: 174.19 g/mol
• CAS RN: 98231-07-3

Description

Methyl 3,3-dimethoxycyclobutane-1-carboxylate is a chemical compound with the molecular formula C8H14O4. It is also known by other names such as Methyl 3,3-dimethoxycyclobutanecarboxylate and 3,3-Dimethoxycyclobutane-1-carboxylate methyl ester. The molecular weight of this compound is 174.19 g/mol.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code 1S/C8H14O4/c1-10-7(9)6-4-8(5-6,11-2)12-3/h6H,4-5H2,1-3H3. The Canonical SMILES representation is COC(=O)C1CC(C1)(OC)OC.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 174.19 g/mol. It has a computed XLogP3-AA value of 0.3, indicating its relative lipophilicity. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors. The compound has a rotatable bond count of 4. Its exact mass and monoisotopic mass are both 174.08920892 g/mol. The topological polar surface area is 44.8 Ų. It has a heavy atom count of 12.

Scientific Research Applications

1. Reaction with RuO4 and Oxidative Scission

Methyl 3,3-dimethoxycyclobutane-1-carboxylate, when reacted with RuO4 in certain conditions, has shown to be unreactive, indicating its stability under these specific conditions. This finding contributes to understanding the reactivity of cycloalkane rings and can inform synthetic chemistry processes (Graziano et al., 1996).

2. Structural Analyses in Polymerization

This compound has been studied in the context of anionic polymerization. It was used to obtain information on the initiation mechanism in the polymerization of methyl bicyclobutane-1-carboxylate. Such research is vital for the development of new polymeric materials with specific properties (Kawauchi et al., 2005).

3. Role in Stereoselective Cyclisations

In another study, this compound was synthesized and its thermolysis was studied. It was found to form another compound through electrocyclization, which confirms theoretical predictions about such reactions. This is significant for understanding stereochemistry in organic synthesis (Niwayama & Houk, 1992).

4. Insights into Crystal Structure

This compound has also been involved in studies analyzing the planarity of the cyclobutane ring in crystal structures. Such studies are crucial for understanding molecular interactions and stability in crystalline forms, which has implications in material science and drug design (Shabir et al., 2020).

5. Chemical and X-ray Crystallographic Studies

It has also been a subject of studies involving photodimerisation in the crystalline state, contributing to the understanding of chemical reactions under the influence of light, which is important in photochemistry and the development of light-responsive materials (Begley et al., 1979).

Synthesis routes and methods

Procedure details

To the solution of 3-oxo-cyclobutanecarboxylic acid (1.0 g, 8.77 mmol) in methanol (12 ml) was added trimethyl orthoformate (6 ml, 58.29 mmol) and a catalytic amount of p-toluenesulfonic acid monohydrate. The reaction was stirred at reflux for 2 h. After such a time it was cooled and concentrated in vacuo to remove the methanol. The remaining residue was dissolved in ether and then washed with a saturated aqueous sodium bicarbonate solution, dried over sodium sulfate, filtered and concentrated in vacuo to afford 3,3-dimethoxy-cyclobutanecarboxylic acid methyl ester (1.48 g, 97%) as a yellow oil: 1H NMR (300 MHz, CDCl3) δ ppm 2.33-2.51 (m, 4H, 2×CH2), 2.82-2.97 (m, 1H, CH), 3.16 (s, 3H, OCH3), 3.18 (s, 3H, OCH3), 3.71 (s, 3H, CO2CH3).